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Compound of Interest

Compound Name: 5-Chloro-2-iodo-3-methylphenol
CAS No.: 1150617-66-5
Cat. No.: B1390747
Get Quote
. J

Content Type: Technical Safety Guide & Handling Protocol Target Audience: Medicinal
Chemists, Process Safety Engineers, and HSE Officers CAS Registry Number: 1150617-66-5

Executive Summary & Chemical Identity

5-Chloro-2-iodo-3-methylphenol is a specialized halogenated phenolic intermediate, primarily
utilized in the synthesis of pharmaceutical scaffolds via palladium-catalyzed cross-coupling
(e.g., Suzuki-Miyaura or Heck reactions) targeting the iodine moiety.

Unlike simple phenols, the presence of both chlorine and iodine substituents significantly alters
its lipophilicity and reactivity. This guide operates on a Structure-Activity Relationship (SAR)
basis: while specific toxicological data for this exact CAS is sparse, its structural homology to 2-
iodo-phenols and chlorocresols mandates that it be handled as a Category 1 Acute Toxicant
and Category 1B Skin Corrosive.

Physicochemical Profile
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Property Value | Description SourcelEstimation
Molecular Formula C7HeCIIO BLD Pharm [1]
Molecular Weight 268.48 g/mol Calculated

Physical State Solid (Crystalline powder) Analogous phenols

- Soluble in DMSO, MeOH, ) N
Solubility ) Lipophilic nature
DCM; Poor in Water

Reactivity Light Sensitive; Oxidizes in air lodine bond lability

LogP (Est.) ~3.4-4.0 High Lipophilicity

Hazard Identification & Toxicology (SAR Analysis)

Warning: This compound possesses the dual hazards of corrosivity and systemic toxicity,
exacerbated by the "anesthetic effect" typical of phenols, which can delay pain perception
during exposure.

The "Silent Burn" Mechanism

Phenolic compounds act as local anesthetics by demyelinating nerve fibers. A researcher may
sustain a severe chemical burn without immediate pain.[1]

o Percutaneous Absorption: The halogenation (Cl, 1) increases lipophilicity compared to
phenol, potentially accelerating skin absorption.

o Systemic Targets: Once absorbed, phenols uncouple oxidative phosphorylation and cause
protein denaturation in the CNS, liver, and kidneys.

GHS Classification (Derived)

« Acute Toxicity (Oral/Dermal): Category 3 (Toxic) or Category 2 (Fatal) - Treat as Fatal.
o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

o Sensitization: Potential skin sensitizer due to the halogenated aromatic ring.
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e Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life).

Risk Assessment & Control Banding

The following workflow dictates the operational safety level based on the quantity handled.
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Double Nitrile Gloves
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Figure 1: Control Banding Workflow for Halogenated Phenols

Click to download full resolution via product page

Storage & Stability Protocol

The iodine-carbon bond at the C2 position is susceptible to homolytic cleavage by UV light,
leading to radical formation and degradation (browning of the solid).

Primary Container: Amber glass vial with a Teflon-lined septum cap.

Atmosphere: Store under Argon or Nitrogen. Oxygen promotes the formation of quinones.

Temperature: Refrigeration (2-8°C) is recommended to inhibit de-iodination, though room
temperature is acceptable for short-term storage if light is excluded [1].

Segregation: Store away from strong oxidizers (e.g., nitric acid) and strong bases.

Operational Handling & PPE Matrix

Scientific Rationale: Standard nitrile gloves provide poor protection against phenols, which can
permeate in <10 minutes. For halogenated phenols, laminate film or heavy-gauge butyl is
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required.

Personal Protective Equipment (PPE)

Component Specification

Rationale

Hand Protection (Primary) Silver Shield / 4H (Laminate)

Impermeable to

aromatics/phenols.

) ) Disposable Nitrile (worn over
Hand Protection (Dexterity) )
laminate)

Protects the inner glove and

provides grip.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

for corrosive solids/liquids.

) Lab Coat (Buttoned) +
Body Protection )
Chemical Apron

Phenols penetrate cotton
rapidly; apron prevents soak-
through.

Synthesis Safety (Cross-Coupling)

When using 5-Chloro-2-iodo-3-methylphenol in Suzuki or Heck couplings:

» Weighing: Must be performed in a fume hood or a ventilated balance enclosure. Do not

weigh on an open bench.

e Solvent Choice: If dissolving in DMSO or DMF, be aware that these solvents act as "skin

carriers," dramatically increasing the rate of phenol absorption into the bloodstream.

e Quenching: Acidify reaction mixtures carefully; volatile iodine species may be liberated if

treated with strong oxidizers.

Emergency Response: The PEG Protocol

Critical Note: Water alone is inefficient for removing phenols from the skin due to their low

water solubility and high lipophilicity. Polyethylene Glycol (PEG) 300 or 400 is the required

decontamination agent [2][3].[1][2]

Decontamination Mechanism
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PEG acts as a solvent that is both polar enough to be water-miscible and lipophilic enough to
solubilize the phenol, effectively extracting it from the dermal lipid bilayer.

Skin Exposure Detected

1. REMOVE contaminated clothing
(Do not pull over head)

:

2. IMMEDIATE ACTION:
Spray/Wipe with PEG 300/400
(Do not use water initially if PEG is available)

y

3. Repeat PEG wash for 15-30 mins
until odor dissipates

4. Final Water Rinse
(High volume shower)

5. Transport to ER
(Bring SDS)

Figure 2: Phenol Exposure Decontamination Protocol

Click to download full resolution via product page

First Aid Steps[3][5][6]

o Skin: Apply PEG 300/400 immediately using gauze or a spray bottle. Wipe and replace

gauze frequently.[1] If PEG is unavailable, flush with water for >30 minutes, but acknowledge
reduced efficiency [4].[3]

o Eyes: Do NOT use PEG in eyes.[4] Flush with tepid water or saline for 15 minutes.
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« Ingestion: Do not induce vomiting. Phenol is corrosive to the esophagus.
Waste Management

» Classification: Hazardous Chemical Waste (Toxic, Corrosive).

o Stream: Segregate into Halogenated Organic Waste.

» Labeling: Must explicitly state "Contains Halogenated Phenols" and "High lodine Content" to
prevent issues in incineration streams (iodine can corrode incinerator scrubbers).

o Deactivation: For spills, treat with an absorbent mixed with a dilute base (e.g., sodium
carbonate) to form the phenolate salt, which is less volatile, then scoop into hazardous waste
containers.

References

e BLD Pharm. (n.d.). 5-Chloro-2-iodo-3-methylphenol Product Data. Retrieved from

e Princeton University EHS. (n.d.). Phenol Safety and Handling Guidelines. Retrieved from
e Yale University EHS. (2022). Standard Operating Procedure: Phenol. Retrieved from

e Cornell University EHS. (n.d.). Phenol First Aid Guide and PPE. Retrieved from

e PubChem. (n.d.).[5] 5-Chloro-2-methylphenol (Analogous Compound Safety Data). National
Library of Medicine. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Safety and Handling of 5-Chloro-2-iodo-3-
methylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390747/docs#safety-and-handling-of-5-chloro-2-
iodo-3-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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